Cas no 1851-98-5 ( )

• Product Name: &nbsp
• CAS No: 1851-98-5
• MF: C₂₁H₃₆O
• MW: 304.50994682312
• CID: 907249
• PubChem ID: 313889
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenylpentadecan-1-ol
• NSC-229604
• NSC229604
• DTXSID20310658
• 1-phenyl-pentadecan-1-ol
• 1851-98-5
•  

• Inchi： 1S/C21H36O/c1-2-3-4-5-6-7-8-9-10-11-12-16-19-21(22)20-17-14-13-15-18-20/h13-15,17-18,21-22H,2-12,16,19H2,1H3
• InChI Key： PJPWREUFKLTREV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 304.27678
• Monoisotopic Mass: 304.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23